Cas no 152560-63-9 (2-Chloro-3-(oxiran-2-ylmethoxy)pyridine)

• Product Name: 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine
• CAS No: 152560-63-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 4827088
• Update Time: 2026-02-27

2-Chloro-3-(oxiran-2-ylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(oxiran-2-ylmethoxy)pyridine
• (3S)-2-chloro-3-(oxiranylmethoxy)pyridine
• 2-chloro-3-(oxiranylmethoxy)-pyridine
• 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine

• Inchi： 1S/C8H8ClNO2/c9-8-7(2-1-3-10-8)12-5-6-4-11-6/h1-3,6H,4-5H2
• InChI Key： IPPPGBKCSNDYNW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)OCC1CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.5
• Topological Polar Surface Area: 34.6

2-Chloro-3-(oxiran-2-ylmethoxy)pyridine Security Information

• Storage Condition：(BD442404)

Additional information on 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine

2-Chloro-3-(oxiran-2-ylmethoxy)pyridine (CAS No. 152560-63-9): An Overview and Recent Developments

2-Chloro-3-(oxiran-2-ylmethoxy)pyridine (CAS No. 152560-63-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to by its CAS number 152560-63-9, is characterized by its unique molecular structure, which includes a chloropyridine ring and an epoxy group. These structural features endow it with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine is C₈H₉ClNO₂, and its molecular weight is approximately 178.61 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 170°C at 760 mmHg, making it suitable for various synthetic processes under controlled conditions.

In recent years, 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine has been extensively studied for its potential applications in the development of new drugs and agrochemicals. One of the key areas of interest is its use as an intermediate in the synthesis of nicotinoids, a class of insecticides known for their high efficacy and low mammalian toxicity. The epoxy group in the molecule can undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse derivatives with tailored biological activities.

A notable example of a derivative synthesized from 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine is clothianidin, a widely used neonicotinoid insecticide. Clothianidin has been shown to be highly effective against a range of pests while exhibiting low toxicity to non-target organisms. The synthesis of clothianidin from 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine involves a series of well-defined chemical transformations, including nucleophilic substitution and subsequent functional group modifications.

Beyond its applications in agrochemicals, 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine has also shown promise in pharmaceutical research. Studies have demonstrated that compounds derived from this intermediate can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, recent research has focused on the development of novel pyridine-based derivatives with enhanced selectivity and reduced side effects for the treatment of inflammatory diseases.

In the context of drug discovery, the versatility of 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine as a building block has been leveraged to design molecules with improved pharmacokinetic profiles. The epoxy group can be selectively modified to introduce various functional groups that enhance solubility, stability, and bioavailability. This makes it an attractive candidate for the development of new therapeutic agents targeting specific biological pathways.

The synthesis of 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 3-chloropyridine with epichlorohydrin in the presence of a base, followed by purification through distillation or column chromatography. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

In addition to its synthetic applications, 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine has been studied for its potential as a probe molecule in analytical chemistry. Its unique reactivity profile makes it useful for detecting and quantifying specific analytes in complex matrices. For example, it has been used in the development of sensitive assays for detecting trace amounts of pollutants in environmental samples.

The safety profile of 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine is an important consideration in both industrial and laboratory settings. While it is generally considered safe when handled under appropriate conditions, precautions should be taken to avoid skin contact and inhalation due to its potential irritant properties. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling.

In conclusion, 2-Chloro-3-(oxiran-2-ylmethoxy)pyridine (CAS No. 152560-63-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of important chemicals and pharmaceuticals. Ongoing research continues to uncover new applications and optimize existing processes, further solidifying its importance in modern chemistry and biology.